Cas no 1492-30-4 (4-Nitrophenyl palmitate)

4-Nitrophenyl palmitate (CAS 1492-30-4) is a chromogenic substrate widely used in enzymatic assays, particularly for lipase activity determination. This ester of p-nitrophenol and palmitic acid releases yellow-colored 4-nitrophenol upon hydrolysis, enabling spectrophotometric quantification at 405–410 nm. Its advantages include high sensitivity, specificity for lipolytic enzymes, and compatibility with aqueous and organic solvent systems. The compound is stable under standard storage conditions and provides reproducible kinetic data, making it suitable for research and industrial applications in biochemistry, clinical diagnostics, and pharmaceutical development. Its long-chain fatty acid moiety mimics natural lipid substrates, enhancing physiological relevance in lipase characterization studies.

4-Nitrophenyl palmitate structure

Product Name:4-Nitrophenyl palmitate

CAS No:1492-30-4

MF:C₂₂H₃₅NO₄

MW:377.517606973648

MDL:MFCD00047732

CID:83717

PubChem ID:24897590

Update Time:2025-06-07

4-Nitrophenyl palmitate Chemical and Physical Properties

Names and Identifiers

- 4-Nitrophenyl palmitate
- 4-Nitrophenyl hexadecanoate~Palmitic acid 4-nitrophenyl ester
- P-Nitrophenyl palmitate
- 4-Nitrophenol palmitate
- P-NITROPHENYL PALMITATE CRYSTALLINE
- (4-nitrophenyl) hexadecanoate
- p-Nitrophenyl palmitate Hexadecanoic acid 4-nitrophenyl ester
- PNP-PAL
- PNP PALMITATE
- p-Nitrophenyl palmit
- 4-Nitrophenylhexadecanoate
- PALMITIC ACID 4-NITROPHENYL ESTER
- HEXADECANOIC ACID 4-NITROPHENYL ESTER
- 4-NITROPHENYL PALMITATE, 98+%
- 4-nitrophenyl hexadecanoate
- Hexadecanoic acid, 4-nitrophenyl ester
- 4-Nitrophenylpalmitate
- paranitrophenyl palmitate
- para-nitrophenyl palmitate
- p-nitrophenyl hexadecanoate
- C22H35NO4
- LVZSQWIWCANHPF-UHFFFAOYSA-N
- 4-Nitrophenyl palmitate #
- Palmitic
- EINECS 216-084-9
- 4-Nitrophenyl palmitate, lipase substrate
- Q27158679
- SCHEMBL131963
- N-4600
- MFCD00047732
- NS00024884
- FT-0619256
- Palmitic acid-para-nitrophenylester
- D95863
- 1492-30-4
- AKOS015890838
- DTXSID20164193
- AS-63584
- A884290
- PD133546
- 4-Nitrophenyl palmitate lipase substrate
- CHEBI:85645
- Hexadecanoic acid,4-nitrophenyl ester
- DB-042978
- MDL： MFCD00047732
- Inchi： 1S/C22H35NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-22(24)27-21-18-16-20(17-19-21)23(25)26/h16-19H,2-15H2,1H3
- InChI Key： LVZSQWIWCANHPF-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(CCCCCCCCCCCCCCC)=O
- BRN： 1891754

Computed Properties

Exact Mass: 377.25700
Monoisotopic Mass: 377.256609
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 16
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.1
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 8.8

Experimental Properties

Color/Form: White solid
Density: 1.0200
Melting Point: 65-66°C
Boiling Point: 483.6 °C at 760 mmHg
Flash Point: 160.7 °C
Refractive Index: 1.5
Water Partition Coefficient: Insoluble in water. Soluble in CHCl3.
PSA: 72.12000
LogP: 7.50470
Solubility: Insoluble in water.

4-Nitrophenyl palmitate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H317
Warning Statement： P280
WGK Germany：3
Hazard Category Code： R43
Safety Instruction： S36/37
Hazardous Material Identification：
Risk Phrases：R43
Storage Condition：−20°C
Safety Term：S22;S24/25

4-Nitrophenyl palmitate Customs Data

HS CODE：2915709000
Customs Data：

China Customs Code:
2915709000

Overview:

2915709000. Palmitic acid and its salts and esters\Stearate\ester. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Content of stearic acid and palmitic acid

Summary:

2915709000. palmitic acid and its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4-Nitrophenyl palmitate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019110981-100g	4-Nitrophenyl palmitate	1492-30-4	97%	100g	709.52 USD	2021-06-17
Apollo Scientific	BIN0442-10g	4-Nitrophenyl palmitate	1492-30-4		10g	£110.00	2025-02-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R015158-1g	4-Nitrophenyl palmitate	1492-30-4	98%	1g	￥119	2024-05-25
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P52010-1g	4-Nitrophenyl palmitate	1492-30-4		1g	¥118.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P52010-5g	4-Nitrophenyl palmitate	1492-30-4		5g	¥368.0	2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N814491-25g	p-Nitrophenyl palmitate	1492-30-4	98%	25g	1,598.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	NA621-25g	4-Nitrophenyl palmitate	1492-30-4	98%	25g	￥1143.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	NA621-1g	4-Nitrophenyl palmitate	1492-30-4	98%	1g	￥131.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	NA621-5g	4-Nitrophenyl palmitate	1492-30-4	98%	5g	￥352.0	2022-06-10

4-Nitrophenyl palmitate Production Method

4-Nitrophenyl palmitate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1492-30-4)4-Nitrophenyl palmitate

Order Number:A884290

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:11

Price ($):151.0

Email:sales@amadischem.com

Product Official Link

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